Cas no 1050591-26-8 (4-{[(2-furylmethyl)amino]methyl}benzoic acid hydrochloride)

• Product Name: 4-{[(2-furylmethyl)amino]methyl}benzoic acid hydrochloride
• CAS No: 1050591-26-8
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• MDL: MFCD08068143
• CID: 4569884
• Update Time: 2025-05-26

4-{[(2-furylmethyl)amino]methyl}benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(((furan-2-ylmethyl)amino)methyl)benzoic acid hydrochloride
• 4-{[(2-furylmethyl)amino]methyl}benzoic acid hydrochloride

• MDL： MFCD08068143
• Inchi： 1S/C13H13NO3.ClH/c15-13(16)11-5-3-10(4-6-11)8-14-9-12-2-1-7-17-12;/h1-7,14H,8-9H2,(H,15,16);1H
• InChI Key： SYXGZGAYQYQRSU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CNCC2=CC=CO2)C=C1.[H]Cl

Additional information on 4-{[(2-furylmethyl)amino]methyl}benzoic acid hydrochloride

Research Briefing on 4-{[(2-furylmethyl)amino]methyl}benzoic acid hydrochloride (CAS: 1050591-26-8)

The compound 4-{[(2-furylmethyl)amino]methyl}benzoic acid hydrochloride (CAS: 1050591-26-8) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This briefing synthesizes the latest findings regarding its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have focused on the structural optimization of this small molecule, which features a furan ring connected to a benzoic acid moiety through an aminomethyl linker. The hydrochloride salt form improves solubility and bioavailability, making it particularly interesting for medicinal chemistry applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a scaffold for developing novel kinase inhibitors.

In terms of synthetic methodology, researchers have developed more efficient routes to produce 4-{[(2-furylmethyl)amino]methyl}benzoic acid hydrochloride with higher yields and purity. A 2024 paper in Organic Process Research & Development described a modified reductive amination approach that achieves >90% yield while reducing byproduct formation. This advancement is particularly significant for potential scale-up in pharmaceutical manufacturing.

Pharmacological investigations have revealed promising activity profiles. The compound shows moderate affinity for several GPCR targets, with particularly interesting results in serotonin receptor modulation. Preliminary in vitro studies suggest potential applications in neurological disorders, though further validation is required. Its physicochemical properties (logP ~2.1, PSA ~60 Ų) make it a suitable candidate for central nervous system drug development.

The current research landscape indicates that 4-{[(2-furylmethyl)amino]methyl}benzoic acid hydrochloride serves as a versatile building block in medicinal chemistry. Several pharmaceutical companies have included derivatives of this compound in their early-stage discovery pipelines, particularly for CNS and inflammatory indications. However, comprehensive toxicological studies and in vivo efficacy data are still needed to fully assess its therapeutic potential.

Future research directions likely include structure-activity relationship (SAR) studies to optimize target selectivity, as well as formulation development to address potential stability issues. The compound's relatively simple structure and ease of modification make it an attractive starting point for fragment-based drug discovery approaches in various therapeutic areas.